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Compound of Interest

Compound Name: 4-Mercapto-4-methyl-2-pentanone

Cat. No.: B033688

Essential Safety and Handling Guide for 4-Mercapto-
4-methyl-2-pentanone

For laboratory researchers, scientists, and drug development professionals, the safe handling
of chemicals is paramount. This guide provides critical safety and logistical information for 4-
Mercapto-4-methyl-2-pentanone (CAS No. 19872-52-7), a flammable liquid and potential
irritant, ensuring operational safety and proper disposal.[1]

Hazard Identification and Classification

4-Mercapto-4-methyl-2-pentanone is classified as a flammable liquid and vapor. It is also
known to cause skin and serious eye irritation, and may cause respiratory irritation.[1][2]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[1][3]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]
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Hazard Classification Code Description
o ] Flammable liquid and vapor[1]
Flammable liquids Flam. Lig. 3 2]
Skin corrosion/irritation Skin Irrit. 2 Causes skin irritation[1][2]
Serious eye damage/eye ] Causes serious eye irritation[1]
L Eye Irrit. 2A
irritation [2]
Specific target organ toxicity, May cause respirator
P I J Y STOT SE 3 Y P Y

single exposure

irritation[1][2]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling 4-Mercapto-4-methyl-2-pentanone.

PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields, or a face
shield.[4]

Protects against splashes and

aerosols.

Skin Protection

Nitrile rubber gloves and a

flame-resistant lab coat.[4]

Prevents skin contact and
contamination of personal
clothing.[4]

Respiratory Protection

Use in a well-ventilated area,
preferably under a chemical
fume hood.[4]

Minimizes inhalation of vapors

or aerosols.[4]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[4]

Essential for preventing direct

skin contact.[4]

Operational and Handling Plan

Adherence to a strict operational protocol is necessary to minimize exposure and ensure the

stability of the compound.
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Step-by-Step Handling Procedure:
e Preparation:
o Ensure a certified chemical fume hood is operational.[4]
o Verify that an eyewash station and safety shower are readily accessible.[4][5]
o Prepare and label all necessary glassware and equipment within the fume hood.[4]
o Have designated, labeled waste containers ready for liquid and solid chemical waste.[4]

e Handling:

[¢]

Don all required PPE before handling the chemical.[4]

[e]

Ground/bond container and receiving equipment to prevent static discharge.[1][3]

o

Use only non-sparking tools.[1][3]

[¢]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][5]
o Avoid breathing vapor or spray.[1]

e Storage:
o Store in a well-ventilated place and keep the container tightly closed.[1][3][5]
o Keep cool.[1][3]

o The recommended storage temperature is 2-8°C.[2]

Emergency Procedures
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Exposure Scenario First Aid Measures

Remove person to fresh air and keep
Inhalation comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1][5]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water or shower. If skin irritation

occurs, get medical advice/attention.[1][5]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][5]

Ingestion May cause irritation. Treat symptomatically.[1]

Use alcohol-resistant foam, carbon dioxide, dry
Fire powder, or water fog to extinguish. Do not use a

water jet.[1]

Disposal Plan

Proper disposal of 4-Mercapto-4-methyl-2-pentanone and contaminated materials is crucial
to prevent environmental contamination and ensure regulatory compliance.

e Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste
container. The label must explicitly state that the container holds thiol-containing waste.[4]

e Solid Waste: Contaminated items such as gloves, pipette tips, and paper towels should be
placed in a sealed plastic bag, which is then placed in a designated solid hazardous waste

container.[4]

 All chemical waste should be disposed of through a licensed contractor, following all
institutional and governmental regulations.[1][3][4][5]

Workflow for Handling 4-Mercapto-4-methyl-2-
pentanone
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Workflow for Safe Handling of 4-Mercapto-4-methyl-2-pentanone

Preparation

Verify Fume Hood, Eyewash, and Safety Shower are Operational

'

Prepare and Label Glassware

'

Designate and Label Waste Containers

Handling

Don All Required PPE

'

Ground/Bond Containers and Use Non-Sparking Tools

'

Work in Fume Hood, Away From Ignition Sources

Storage Disposal
Store in a Cool, Well-Ventilated Area Segregate Liquid and Solid Waste
Keep Container Tightly Closed Use Designated, Labeled Hazardous Waste Containers

'

Dispose Through a Licensed Contractor

Click to download full resolution via product page
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Caption: This diagram outlines the procedural workflow for safely handling 4-Mercapto-4-
methyl-2-pentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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